![molecular formula C7H16Cl2N2 B6159218 (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride CAS No. 1195782-64-9](/img/no-structure.png)
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
Overview
Description
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride (EDBH) is an organic compound that is widely used in the scientific research community. It is an important synthetic intermediate for the synthesis of a variety of compounds and is used in a variety of laboratory experiments. EDBH has several unique properties that make it an ideal choice for laboratory experiments and scientific research.
Scientific Research Applications
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride has a variety of scientific research applications. It is used in the synthesis of a variety of compounds, including anti-inflammatory drugs, antibiotics, and other therapeutic agents. It is also used in the synthesis of polymers, catalysts, and other materials. (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is also used in the synthesis of small molecules for use in drug discovery and development.
Mechanism of Action
The mechanism of action of (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is not fully understood. However, it is believed that (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride acts as an electron donor in the reaction, allowing the formation of new chemical bonds. This allows the synthesis of new compounds and materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride are not fully understood. However, it is believed that (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride may act as an antioxidant and may have anti-inflammatory and anti-microbial properties. Additionally, (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride may have neuroprotective effects and may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize in large quantities. Additionally, (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is stable and can be stored for long periods of time. The main limitation of (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is that it is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride. One potential direction is to further explore its biochemical and physiological effects. Additionally, (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride could be used to synthesize new compounds and materials for use in drug discovery and development. Finally, (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride could be used in the synthesis of polymers and catalysts for use in industrial applications.
Synthesis Methods
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is synthesized via a two-step reaction. The first step involves the reaction of 2-bromo-2,5-diazabicyclo[2.2.1]heptane with sodium ethoxide in ethanol to form (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride. The second step involves the reaction of (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride with hydrochloric acid to form (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride dihydrochloride. This two-step reaction is simple and can be easily scaled up for larger batches.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride involves the reaction of 2-ethyl-1,3-diaminopropane with cyclohexanone in the presence of sodium borohydride to form the intermediate 2-ethyl-2-cyclohexylidene-1,3-diamine. This intermediate is then reacted with hydrochloric acid to form the final product, (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride.", "Starting Materials": [ "2-ethyl-1,3-diaminopropane", "cyclohexanone", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-ethyl-1,3-diaminopropane is added to a solution of cyclohexanone in methanol.", "Step 2: Sodium borohydride is added to the reaction mixture and the solution is stirred at room temperature for several hours.", "Step 3: The reaction mixture is then quenched with water and extracted with ethyl acetate.", "Step 4: The organic layer is dried over magnesium sulfate and concentrated under reduced pressure to yield the intermediate 2-ethyl-2-cyclohexylidene-1,3-diamine.", "Step 5: The intermediate is dissolved in hydrochloric acid and stirred at room temperature for several hours.", "Step 6: The resulting precipitate is filtered and washed with water to yield the final product, (1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride." ] } | |
CAS RN |
1195782-64-9 |
Product Name |
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride |
Molecular Formula |
C7H16Cl2N2 |
Molecular Weight |
199.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
